Cas no 19607-08-0 (Dimethyl 2-Di(methylthio)methylenemalonate)
Dimethyl 2-Di(methylthio)methylenemalonate is a versatile sulfur-containing malonate derivative widely used as a key intermediate in organic synthesis. Its unique structure, featuring two methylthio groups and a methylene moiety, enables its application in cyclization reactions, heterocycle formation, and the synthesis of functionalized compounds. The compound exhibits high reactivity in Michael additions and nucleophilic substitutions, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and compatibility with various reagents enhance its utility in multistep synthetic routes. Researchers favor this reagent for its efficiency in introducing sulfur functionalities and its role in agrochemical and pharmaceutical precursor synthesis.

19607-08-0 structure
Product name:Dimethyl 2-Di(methylthio)methylenemalonate
Dimethyl 2-Di(methylthio)methylenemalonate Chemical and Physical Properties
Names and Identifiers
-
- Propanedioicacid, 2-[bis(methylthio)methylene]-, 1,3-dimethyl ester
- dimethyl 2-[bis(methylsulfanyl)methylidene]propanedioate
- DIMETHYL 2-[DI(METHYLTHIO)METHYLENE]MALONATE
- DIMETHYL 2-[DI(METHYLTHIO)METHYLIDENE]MALONATE
- (bis-methylsulfanyl-methylene)-malonic acid dimethyl ester
- 2-carbomethoxy-3,3-dimethylthioacrylate
- HMS1661D03
- methyl 2-carbomethoxy-3,3-dimethylthioacrylate
- methyl 2-methoxycarbonyl-3,3-bis(methylsulfanyl)acrylate
- methyl 2-methoxycarbonyl-3,3-di(methylsulfanyl)acrylate
- LABOTEST-BB LT01148471
- Dimethyl bis(methylthio)methylenemalonate
- METHYL 3,3-BIS(METHYLTHIO)-2-(METHOXYCARBONYL)ACRYLATE
- Dimethyl [bis(methylsulphanyl)methylene]propane-1,3-dioate
- 2-(Bis-methylsulfanyl-methylene)-malonic acid dimethyl ester
- FT-0725932
- 19607-08-0
- CCG-235598
- 9,9-dimethyl-9h-fluoren-2,7-diyl-2,7-diboronic acid
- Dimethyl 2-(bis(methylthio)methylene)malonate
- DTXSID90379277
- MFCD00085113
- E79794
- Dimethyl [bis(methylsulfanyl)methylidene]propanedioate
- Propanedioicacid,2-[bis(methylthio)methylene]-,1,3-dimethyl ester
- NS-03193
- CS-0333715
- SCHEMBL17831358
- 1,3-dimethyl 2-[bis(methylsulfanyl)methylidene]propanedioate
- AKOS015912020
- Dimethyl [bis(methylthio)methylene]malonate
- DB-187096
- Dimethyl 2-Di(methylthio)methylenemalonate
-
- MDL: MFCD00085113
- Inchi: InChI=1S/C8H12O4S2/c1-11-6(9)5(7(10)12-2)8(13-3)14-4/h1-4H3
- InChI Key: RYTQSXPVBDGXEW-UHFFFAOYSA-N
- SMILES: COC(/C(=C(\SC)/SC)/C(OC)=O)=O
Computed Properties
- Exact Mass: 236.01800
- Monoisotopic Mass: 236.01770121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Density: 1.252
- Melting Point: 78-79°C
- Boiling Point: 290.2°Cat760mmHg
- Flash Point: 128°C
- Refractive Index: 1.531
- PSA: 103.20000
- LogP: 1.27000
Dimethyl 2-Di(methylthio)methylenemalonate Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
Dimethyl 2-Di(methylthio)methylenemalonate Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Dimethyl 2-Di(methylthio)methylenemalonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
OTAVAchemicals | 11639114-50MG |
1,3-dimethyl 2-[bis(methylsulfanyl)methylidene]propanedioate |
19607-08-0 | 95% | 50MG |
$130 | 2023-07-06 | |
Apollo Scientific | OR21734-250mg |
Dimethyl 2-[di(methylthio)methylene]malonate |
19607-08-0 | 97% | 250mg |
£90.00 | 2025-02-19 | |
Apollo Scientific | OR21734-5g |
Dimethyl 2-[di(methylthio)methylene]malonate |
19607-08-0 | 97% | 5g |
£680.00 | 2025-02-19 | |
Cooke Chemical | BD0512453-1g |
Dimethyl2-(bis(methylthio)methylene)malonate |
19607-08-0 | 97% | 1g |
RMB 817.60 | 2025-02-21 | |
OTAVAchemicals | 11639114-1000MG |
1,3-dimethyl 2-[bis(methylsulfanyl)methylidene]propanedioate |
19607-08-0 | 95% | 1g |
$619 | 2023-07-06 | |
1PlusChem | 1P00AOVT-1g |
DIMETHYL 2-[DI(METHYLTHIO)METHYLIDENE]MALONATE |
19607-08-0 | 97% | 1g |
$120.00 | 2024-06-17 | |
Aaron | AR00AP45-250mg |
DIMETHYL 2-[DI(METHYLTHIO)METHYLIDENE]MALONATE |
19607-08-0 | 97% | 250mg |
$59.00 | 2023-12-14 | |
A2B Chem LLC | AE98009-1g |
Dimethyl 2-(bis(methylthio)methylene)malonate |
19607-08-0 | 97% | 1g |
$110.00 | 2024-04-20 | |
1PlusChem | 1P00AOVT-250mg |
DIMETHYL 2-[DI(METHYLTHIO)METHYLIDENE]MALONATE |
19607-08-0 | 97% | 250mg |
$48.00 | 2024-06-17 | |
Ambeed | A194947-5g |
Dimethyl 2-(bis(methylthio)methylene)malonate |
19607-08-0 | 97% | 5g |
$554.0 | 2025-03-04 |
Dimethyl 2-Di(methylthio)methylenemalonate Related Literature
-
Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
-
Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
-
David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:19607-08-0)Dimethyl 2-Di(methylthio)methylenemalonate

Purity:99%
Quantity:5g
Price ($):411